Cas no 92407-86-8 (1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde)

• Product Name: 1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde
• CAS No: 92407-86-8
• MF: C₁₇H₁₄ClNO
• MW: 283.752163410187
• MDL: MFCD02215670
• CID: 892251
• PubChem ID: 879578
• Update Time: 2025-09-27

1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 1-[(4-chlorophenyl)methyl]-2-methyl-
• 1-(4-chlorobenzyl)-3-formyl-2-methyl-1H-indole
• 1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde
• CB12431
• 92407-86-8
• CS-0241078
• 1-(4-chlorobenzyl)-2-methyl-1H-indole-3-carbaldehyde
• Z57355902
• SMSF0013850
• EN300-231296
• 1-[(4-chlorophenyl)methyl]-2-methyl-1H-indole-3-carbaldehyde
• AKOS000289055
• ASISCHEM R41968
• BIM-0014625.P001
• 1-[(4-chlorophenyl)methyl]-2-methylindole-3-carbaldehyde
• CBMicro_014427

• MDL： MFCD02215670
• Inchi： 1S/C17H14ClNO/c1-12-16(11-20)15-4-2-3-5-17(15)19(12)10-13-6-8-14(18)9-7-13/h2-9,11H,10H2,1H3
• InChI Key： GDKIFZJBJKSAOH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=C(C=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 283.07600
• Monoisotopic Mass: 283.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 4.46390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde

Recent Advances in the Study of 1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde (CAS: 92407-86-8)

The compound 1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde (CAS: 92407-86-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This indole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities and pharmacological properties. The presence of the 4-chlorophenyl and aldehyde functional groups in its structure suggests a high reactivity and potential for interaction with various biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of 1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for this compound, which improved yield and purity compared to traditional methods. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Furthermore, computational modeling studies have predicted strong binding affinities of this compound with several disease-relevant proteins, including kinases and G-protein-coupled receptors (GPCRs).

In addition to its synthetic and computational characterization, the biological activities of 1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde have been investigated in various preclinical models. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its potent anti-inflammatory effects in a murine model of acute inflammation. The compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. Another study explored its anticancer properties, showing selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins.

The mechanism of action of 1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde is still under investigation, but preliminary data suggest that it may involve modulation of key signaling pathways, including the NF-κB and MAPK pathways. These findings are supported by proteomic and transcriptomic analyses, which revealed significant changes in the expression of genes and proteins involved in inflammation and cell proliferation following treatment with the compound. Researchers are also exploring its potential as a multitarget agent, given its ability to interact with multiple biological targets simultaneously.

Despite these promising findings, several challenges remain in the development of 1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials. The ongoing research on this compound underscores its potential to contribute to the development of novel therapeutics for a range of diseases, including inflammatory disorders and cancer.

In conclusion, 1-(4-chlorophenyl)methyl-2-methyl-1H-indole-3-carbaldehyde (CAS: 92407-86-8) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities and therapeutic potential. Continued research efforts are expected to elucidate its full pharmacological profile and optimize its properties for clinical applications. The integration of synthetic chemistry, computational modeling, and preclinical studies will be crucial in realizing the therapeutic promise of this compound.